Cas no 2089389-09-1 ((S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride
• CAS No: 2089389-09-1
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD16294098
• CID: 4636166
• PubChem ID: 53484666
• Update Time: 2025-10-29

(S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride
• AK684510
• (1R)-1-(4-fluoro-3-methoxyphenyl)ethanamine;hydrochloride
• (1S)-1-(4-FLUORO-3-METHOXYPHENYL)ETHYLAMINE HYDROCHLORIDE
• 2089389-09-1
• (S)-1-(4-Fluoro-3-methoxyphenyl)ethanaminehydrochloride
• DS-20103
• CS-0158267
• (1S)-1-(4-FLUORO-3-METHOXYPHENYL)ETHYLAMINE HCl
• (1S)-1-(4-fluoro-3-methoxyphenyl)ethanamine;hydrochloride
• AKOS015922776
• (1S)-1-(4-FLUORO-3-METHOXYPHENYL)ETHYLAMINE-HCl
• Y10259
• (1S)-1-(4-fluoro-3-methoxyphenyl)ethan-1-amine hydrochloride
• (1S)-1-(4-FLUORO-3-METHOXYPHENYL)ETHANAMINE HYDROCHLORIDE

• MDL： MFCD16294098
• Inchi： 1S/C9H12FNO.ClH/c1-6(11)7-3-4-8(10)9(5-7)12-2;/h3-6H,11H2,1-2H3;1H
• InChI Key： HBJULLIYARHDSU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1OC)C(C)N

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride

Comprehensive Guide to (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride (CAS No. 2089389-09-1)

(S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, identified by its CAS number 2089389-09-1, is increasingly sought after in the development of novel therapeutics and as a building block in asymmetric synthesis. The (S)-enantiomer configuration of this molecule is particularly valuable for creating stereospecific drug candidates, making it a hot topic in medicinal chemistry discussions.

The molecular structure of (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride features both a fluorine substituent and a methoxy group on the aromatic ring, which contribute to its unique electronic properties and metabolic stability. Researchers are particularly interested in how these functional groups influence the compound's bioavailability and receptor binding affinity, especially in the context of central nervous system (CNS) drug development. Recent publications have highlighted its potential as a precursor for dopamine receptor modulators, addressing growing interest in neurological disorders treatment.

In synthetic chemistry, CAS 2089389-09-1 serves as a versatile chiral intermediate. Its hydrochloride salt form enhances stability and solubility, making it preferable for many laboratory applications. The compound's high enantiomeric purity (>98% ee typically) makes it invaluable for creating optically active pharmaceutical compounds, answering the pharmaceutical industry's demand for stereoselective synthesis methods. Current research trends show increased interest in such chiral amines for developing next-generation antidepressants and neuroprotective agents.

The market for (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine HCl has seen steady growth, driven by expanding research in precision medicine and personalized therapeutics. Analytical techniques like chiral HPLC and NMR spectroscopy are commonly employed to verify the compound's purity and configuration, addressing quality control concerns frequently raised by procurement specialists. The compound's stability under various storage conditions (typically recommended at 2-8°C) makes it suitable for long-term research projects.

Recent advancements in continuous flow chemistry have improved the synthesis efficiency of chiral amines like 2089389-09-1, reducing production costs while maintaining high enantioselectivity. This development responds to the pharmaceutical industry's need for cost-effective chiral building blocks. The compound's low toxicity profile (as demonstrated in preliminary studies) further enhances its appeal for drug discovery applications, particularly in early-stage preclinical research.

Quality specifications for (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride typically include requirements for chemical purity (>97%), enantiomeric excess (>98%), and residual solvent content (meeting ICH guidelines). These parameters are crucial for researchers investigating the compound's potential in structure-activity relationship (SAR) studies, a trending topic in drug discovery circles. The hydrochloride salt form offers advantages in crystallization and handling properties compared to the free base.

Emerging applications of CAS 2089389-09-1 include its use in developing PET radiotracers for neurological imaging, capitalizing on the fluorine atom's suitability for ¹⁸F labeling. This aligns with growing interest in diagnostic imaging agents for neurodegenerative diseases. The compound's structural motif appears in several investigational drugs currently in clinical trials, particularly those targeting G protein-coupled receptors (GPCRs) in the CNS.

When handling (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride, standard laboratory precautions for amine compounds should be followed, including use of appropriate PPE and ventilation. The compound's hygroscopic nature necessitates proper storage in sealed containers with desiccants, a practical consideration frequently searched by laboratory technicians. Its solubility profile (freely soluble in water and methanol) makes it convenient for various experimental setups.

The synthesis of 2089389-09-1 typically involves asymmetric hydrogenation or enzymatic resolution methods, reflecting current industry preferences for green chemistry approaches. Recent patent literature reveals innovative routes to this chiral amine, addressing the pharmaceutical sector's demand for intellectual property-protected intermediates. The compound's regioselective functionalization potential makes it attractive for creating diverse molecular libraries in drug discovery.

In analytical applications, (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride serves as a valuable chiral reference standard for method development in enantiomeric separation techniques. This application gains importance as regulatory agencies emphasize stereochemical purity in drug submissions. The compound's distinct UV absorption characteristics (λ_max ~275 nm) facilitate its detection and quantification in complex matrices.

The global supply chain for CAS 2089389-09-1 has adapted to meet increasing demand, with multiple GMP-compliant suppliers now offering the material at various scales. This availability supports its use in accelerated drug development programs, particularly for neurological indications. Pricing trends reflect the compound's position as a specialty chiral intermediate, with costs varying based on quantity and purity specifications.

Future research directions for (S)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride may explore its potential in bioconjugation chemistry and prodrug development, areas gaining traction in targeted therapy research. The compound's structural versatility allows for diverse modifications while maintaining the crucial chiral center, making it a promising candidate for fragment-based drug design strategies. These applications position 2089389-09-1 as a compound of continuing interest in medicinal chemistry innovation.